molecular formula C18H16FN3O4S2 B2638942 N-(4-fluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide CAS No. 862807-20-3

N-(4-fluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide

Cat. No. B2638942
CAS RN: 862807-20-3
M. Wt: 421.46
InChI Key: XEYLWJKDZNSWKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide, also known as PRT062607, is a small molecule inhibitor that targets the spleen tyrosine kinase (SYK) pathway. The SYK pathway plays a critical role in the immune response and has been implicated in various diseases, including autoimmune disorders and cancer.

Scientific Research Applications

Antimicrobial Activity N-(4-fluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide and its derivatives have shown promise in antimicrobial applications. Several studies have synthesized and evaluated the antimicrobial potential of compounds with similar structural components. For instance, Jagtap et al. (2010) synthesized fluoro substituted sulphonamide benzothiazole compounds for antimicrobial screening, highlighting the antimicrobial potential of such compounds (Jagtap et al., 2010). Additionally, Anuse et al. (2019) investigated the antimicrobial activities of substituted 2-aminobenzothiazoles derivatives, further supporting the relevance of such compounds in antimicrobial research (Anuse et al., 2019).

Anticancer Properties These compounds also exhibit potential in cancer research. Ravinaik et al. (2021) demonstrated the anticancer activities of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides against various cancer cell lines, suggesting the therapeutic potential of structurally related compounds in oncology (Ravinaik et al., 2021).

Gastrokinetic Activity Kato et al. (1992) explored the gastrokinetic activity of benzamides with morpholinyl groups, including a study of N-(4-substituted 2-morpholinyl)methyl benzamides. These compounds were evaluated for their effects on gastric emptying, indicating potential applications in gastroenterology (Kato et al., 1992).

Antioxidant Activities Menteşe et al. (2015) synthesized benzimidazole derivatives containing morpholine rings and evaluated their antioxidant activities. This study highlights the potential of compounds with similar structures in antioxidant research (Menteşe et al., 2015).

Fluorescence and Sensing Applications Suman et al. (2019) investigated benzimidazole and benzothiazole conjugated Schiff base compounds for their fluorescence properties, demonstrating potential applications in chemical sensing and fluorescence-based detection (Suman et al., 2019).

properties

IUPAC Name

N-(4-fluoro-1,3-benzothiazol-2-yl)-4-morpholin-4-ylsulfonylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16FN3O4S2/c19-14-2-1-3-15-16(14)20-18(27-15)21-17(23)12-4-6-13(7-5-12)28(24,25)22-8-10-26-11-9-22/h1-7H,8-11H2,(H,20,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XEYLWJKDZNSWKZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(C=CC=C4S3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16FN3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

421.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-fluorobenzo[d]thiazol-2-yl)-4-(morpholinosulfonyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.